Cas no 93776-08-0 (2,5,8,11,14,17,20,23,26,29-Decaoxatetracontan-31-ol,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,40-heptadecafluoro-)

• Product name: 2,5,8,11,14,17,20,23,26,29-Decaoxatetracontan-31-ol,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,40-heptadecafluoro-
• CAS No: 93776-08-0
• MF: C₃₀H₄₅F₁₇O₁₁
• MW: 904.644571065903
• CID: 808137
• PubChem ID: 44145718

2,5,8,11,14,17,20,23,26,29-Decaoxatetracontan-31-ol,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,40-heptadecafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14,17,20,23,26,29-Decaoxatetracontan-31-ol,33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,40-heptadecafluoro-
• 33,33,34,34,35,35,36,36,37,37,38,38,39,39,40,40,40-heptadecafluoro-2,5,8,11,14,17,20,23,26,29-decoxatetracontan-31-ol
• 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-1-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]undecan-2-ol
• NS00019318
• DTXSID70881025
• 32-(Perfluorooctyl)-2,5,8,11,14,17,20,23,26,29-decaoxadotriacontan-31-ol
• 93776-08-0
• EINECS 297-934-6

• Inchi： InChI=1S/C30H45F17O11/c1-49-2-3-50-4-5-51-6-7-52-8-9-53-10-11-54-12-13-55-14-15-56-16-17-57-18-19-58-21-22(48)20-23(31,32)24(33,34)25(35,36)26(37,38)27(39,40)28(41,42)29(43,44)30(45,46)47/h22,48H,2-21H2,1H3
• InChI Key： WEOGRPHIYDSCLF-UHFFFAOYSA-N
• SMILES： COCCOCCOCCOCCOCCOCCOCCOCCOCCOCC(CC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 904.2690410g/mol
• Monoisotopic Mass: 904.2690410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 58
• Rotatable Bond Count: 37
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų